Cas no 1803609-61-1 (4-[(2-bromo-4-fluorophenyl)methyl]oxan-4-amine hydrochloride)

• Product Name: 4-[(2-bromo-4-fluorophenyl)methyl]oxan-4-amine hydrochloride
• CAS No: 1803609-61-1
• MDL: MFCD28968310
• CID: 4618137
• PubChem ID: 119032073
• Update Time: 2025-06-13

4-[(2-bromo-4-fluorophenyl)methyl]oxan-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(2-bromo-4-fluorophenyl)methyl]oxan-4-amine hydrochloride

• MDL： MFCD28968310

Additional information on 4-[(2-bromo-4-fluorophenyl)methyl]oxan-4-amine hydrochloride

4-[(2-bromo-4-fluorophenyl)methyl]oxan-4-amine Hydrochloride (CAS No. 1803609-61-1): A Comprehensive Overview

4-[(2-bromo-4-fluorophenyl)methyl]oxan-4-amine hydrochloride (CAS No. 1803609-61-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as Bromofluoroaniline Oxazolidine Hydrochloride, is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 4-[(2-bromo-4-fluorophenyl)methyl]oxan-4-amine hydrochloride consists of a substituted oxazolidine ring attached to a bromofluorophenyl group. The presence of the bromine and fluorine atoms imparts specific electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The oxazolidine ring, a five-membered heterocyclic structure containing an oxygen and a nitrogen atom, is known for its stability and ability to form hydrogen bonds, making it a valuable scaffold in drug design.

The synthesis of 4-[(2-bromo-4-fluorophenyl)methyl]oxan-4-amine hydrochloride typically involves several steps, including the formation of the oxazolidine ring and the subsequent functionalization with the bromofluorophenyl group. One common approach is to start with an appropriate amine and aldehyde or ketone to form the oxazolidine ring through a condensation reaction. The bromofluorophenyl group can then be introduced via a substitution or coupling reaction. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

In terms of biological activity, 4-[(2-bromo-4-fluorophenyl)methyl]oxan-4-amine hydrochloride has shown promising results in various preclinical studies. Research has indicated that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. Additionally, studies have explored its potential as an antitumor agent, with preliminary data suggesting that it can inhibit the growth of certain cancer cell lines.

The mechanism of action of 4-[(2-bromo-4-fluorophenyl)methyl]oxan-4-amine hydrochloride is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the activity of specific enzymes involved in inflammation and pain signaling. For example, it may inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, mediators of inflammation and pain. Another potential mechanism is its interaction with ion channels or receptors on cell membranes, which could affect cellular signaling pathways.

Recent research has also focused on optimizing the pharmacokinetic properties of 4-[(2-bromo-4-fluorophenyl)methyl]oxan-4-amine hydrochloride. Studies have aimed to improve its solubility, stability, and bioavailability to enhance its therapeutic efficacy. For instance, prodrug strategies have been explored to increase the compound's water solubility and reduce its metabolic degradation. These efforts are crucial for advancing the compound from preclinical studies to clinical trials.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While 4-[(2-bromo-4-fluorophenyl)methyl]oxan-4-amine hydrochloride is still in the early stages of development, preliminary data from animal models have been encouraging. Clinical trials will provide valuable insights into its pharmacokinetics, pharmacodynamics, and safety profile in humans. These trials will also help determine optimal dosing regimens and identify any potential side effects.

In conclusion, 4-[(2-bromo-4-fluorophenyl)methyl]oxan-4-amine hydrochloride (CAS No. 1803609-61-1) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As more studies are conducted, we can expect to gain a deeper understanding of its mechanisms of action and therapeutic potential. The ongoing advancements in synthetic methodologies and pharmacological research will undoubtedly contribute to the successful translation of this compound from bench to bedside.